N-(furan-2-ylmethyl)-N'-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide

• IUPAC Name: N-(furan-2-ylmethyl)-N'-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C19H18N4O3S/c1-12-4-2-5-13(8-12)23-17(15-10-27-11-16(15)22-23)21-19(25)18(24)20-9-14-6-3-7-26-14/h2-8H,9-11H2,1H3,(H,20,24)(H,21,25)
• InChI Key: FBVMUVZGAZRIMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C(=O)NCC4=CC=CO4
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol
• CAS No.: 899755-99-8

Description

N-(furan-2-ylmethyl)-N'-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide is a useful research compound. Its molecular formula is C19H18N4O3S and its molecular weight is 382.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has explored the synthesis and chemical properties of compounds related to N-(furan-2-ylmethyl)-N'-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide, demonstrating their versatility in creating a wide range of heterocyclic compounds:

• The work by El-Essawy and Rady (2011) outlines the preparation of N-(Furan-2-ylmethylidene)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-amine and its derivatives through alkylation and cyclization reactions, highlighting the compound's role as a key intermediate in synthesizing 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles (El-Essawy & Rady, 2011).

• Ergun et al. (2014) reported the synthesis of novel compounds including ethyl 4-oxo-4H-furo[3,2-c]pyran-6-yl carbonate and related derivatives, starting from acid derivatives and highlighting a method for creating furan-fused heterocycles through intramolecular cyclization (Ergun et al., 2014).

• The synthesis of new series of pyrazole and imidazole derivatives, along with their antimicrobial activity, was detailed by Idhayadhulla et al. (2012), providing insight into the compound's utility in creating bioactive molecules (Idhayadhulla, Kumar, & Abdul, 2012).

Applications in Material Science and Bioactivity

• A study by Hamed et al. (2020) synthesized Schiff bases of chitosan incorporating heteroaryl pyrazole derivatives, including 1-phenyl-3-(furan-2-yl)-1H-pyrazole-4-carbaldehyde, and evaluated their antimicrobial activity. This research highlights the potential of these compounds in developing new materials with bioactive properties (Hamed et al., 2020).

Catalytic and Synthetic Applications

• Research by Lu, Wu, and Yoshikai (2014) detailed a palladium(II)-catalyzed condensation process involving an N-aryl imine and an alkynylbenziodoxolone derivative to afford multisubstituted furans, demonstrating the compound's role in facilitating novel synthetic pathways (Lu, Wu, & Yoshikai, 2014).